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Introduction
Verucopeptin, a cyclodepsipeptide natural product, has demonstrated significant antitumor

potency, particularly against multidrug-resistant (MDR) cancers.[1] Understanding the

molecular mechanism of action of such bioactive compounds is crucial for their development as

therapeutic agents. A primary challenge in natural product research is the identification of their

direct cellular binding partners. Chemical proteomics, a powerful strategy that utilizes chemical

probes to study protein function in complex biological systems, offers a solution to this

challenge.[2][3]

This application note details a comprehensive workflow utilizing a click chemistry-based

proteomics approach to identify the direct cellular targets of Verucopeptin. This method

involves the synthesis of a Verucopeptin-alkyne probe (VE-P), which is introduced to living

cells. The alkyne handle on the probe allows for the covalent attachment of a biotin tag via a

highly specific and bio-orthogonal copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) or

"click" reaction.[2][4] The biotinylated proteins are then enriched and subsequently identified

and quantified using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Using this methodology, ATP6V1G, a subunit of the vacuolar H+-ATPase (v-ATPase), has been

identified as a direct target of Verucopeptin.[1][5] This interaction leads to the inhibition of v-
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ATPase activity and subsequent disruption of the mTORC1 signaling pathway, providing a

mechanistic explanation for Verucopeptin's anticancer effects.[1][5]

Experimental Workflow & Signaling Pathway
The overall experimental workflow for Verucopeptin target identification is depicted below,

followed by a diagram of the elucidated signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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